![molecular formula C16H16ClF2N3O B6453409 5-chloro-2-({1-[(2,4-difluorophenyl)methyl]piperidin-4-yl}oxy)pyrimidine CAS No. 2548990-73-2](/img/structure/B6453409.png)
5-chloro-2-({1-[(2,4-difluorophenyl)methyl]piperidin-4-yl}oxy)pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “5-chloro-2-({1-[(2,4-difluorophenyl)methyl]piperidin-4-yl}oxy)pyrimidine” is a complex organic molecule that contains several functional groups, including a pyrimidine ring, a piperidine ring, and a phenyl ring .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the pyrimidine ring, the introduction of the chloro group, and the coupling of the piperidine and phenyl rings .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of these functional groups. The pyrimidine ring is a six-membered ring with two nitrogen atoms, the piperidine ring is a six-membered ring with one nitrogen atom, and the phenyl ring is a six-membered ring of carbon atoms .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the functional groups. For example, the pyrimidine ring might undergo reactions at the nitrogen atoms, and the chloro group might be susceptible to nucleophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be influenced by the nature of the functional groups and the overall structure of the molecule .Scientific Research Applications
5-chloro-2-({1-[(2,4-difluorophenyl)methyl]piperidin-4-yl}oxy)pyrimidine has been studied for a variety of scientific research applications, including its potential use in cancer treatment. Studies have shown that this compound has the potential to inhibit the growth of cancer cells, as well as to induce apoptosis in certain types of cancer cells. Additionally, this compound has been studied for its potential use in antiviral treatments, as it has been found to inhibit the replication of certain viruses, such as HIV, hepatitis B, and herpes simplex virus.
Mechanism of Action
The exact mechanism of action of 5-chloro-2-({1-[(2,4-difluorophenyl)methyl]piperidin-4-yl}oxy)pyrimidine is not yet fully understood. However, it is believed that this compound works by targeting certain enzymes and proteins that are involved in cell growth and replication. In particular, this compound has been found to inhibit the activity of certain enzymes, such as cyclin-dependent kinases and topoisomerase II, which are involved in cell division. Additionally, this compound has been found to inhibit the activity of certain proteins, such as Bcl-2, which is involved in apoptosis.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. However, studies have shown that this compound has the potential to inhibit the growth of cancer cells, as well as to induce apoptosis in certain types of cancer cells. Additionally, this compound has been found to inhibit the replication of certain viruses, such as HIV, hepatitis B, and herpes simplex virus.
Advantages and Limitations for Lab Experiments
The use of 5-chloro-2-({1-[(2,4-difluorophenyl)methyl]piperidin-4-yl}oxy)pyrimidine in laboratory experiments has several advantages. First, this compound is a relatively small molecule, which makes it easy to synthesize and purify. Additionally, this compound is relatively non-toxic, which makes it safer to use in laboratory experiments. However, there are some limitations to using this compound in laboratory experiments. For example, this compound is not very stable and can degrade quickly in the presence of light or heat. Additionally, the exact mechanism of action of this compound is not yet fully understood, which can make it difficult to accurately predict the effects of this compound in laboratory experiments.
Future Directions
There are many potential future directions for the study of 5-chloro-2-({1-[(2,4-difluorophenyl)methyl]piperidin-4-yl}oxy)pyrimidine. First, further research is needed to fully understand the mechanism of action of this compound and to identify other potential applications for the compound. Additionally, further research is needed to optimize the synthesis of this compound and to develop more stable forms of the compound. Finally, further research is needed to investigate the potential toxicity of this compound and to identify ways to reduce any potential adverse effects.
Synthesis Methods
5-chloro-2-({1-[(2,4-difluorophenyl)methyl]piperidin-4-yl}oxy)pyrimidine is synthesized through a multi-step process. The first step involves the reaction of 2,4-difluorobenzaldehyde with 4-piperidone to form the intermediate compound, 4-{1-[(2,4-difluorophenyl)methyl]piperidin-4-yl}benzaldehyde. This intermediate compound is then reacted with chloroacetyl chloride to form 5-chloro-2-{1-[(2,4-difluorophenyl)methyl]piperidin-4-yl}oxy)pyrimidine.
Safety and Hazards
properties
IUPAC Name |
5-chloro-2-[1-[(2,4-difluorophenyl)methyl]piperidin-4-yl]oxypyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClF2N3O/c17-12-8-20-16(21-9-12)23-14-3-5-22(6-4-14)10-11-1-2-13(18)7-15(11)19/h1-2,7-9,14H,3-6,10H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLRLBWULHFTODU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OC2=NC=C(C=N2)Cl)CC3=C(C=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClF2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.